Cas no 1261820-98-7 (2-Chloro-3-cyanomandelic acid)

• Product Name: 2-Chloro-3-cyanomandelic acid
• CAS No: 1261820-98-7
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4969653
• Update Time: 2025-05-24

2-Chloro-3-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyanomandelic acid

• Inchi： 1S/C9H6ClNO3/c10-7-5(4-11)2-1-3-6(7)8(12)9(13)14/h1-3,8,12H,(H,13,14)
• InChI Key： UUMCKKTXJNCINY-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 2-Chloro-3-cyanomandelic acid

Research Brief on 2-Chloro-3-cyanomandelic Acid (CAS: 1261820-98-7) in Chemical Biology and Pharmaceutical Applications

2-Chloro-3-cyanomandelic acid (CAS: 1261820-98-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, synthetic utility, and biological relevance.

The compound's structural features, including the chloro and cyano substituents on the mandelic acid backbone, confer distinct reactivity and binding properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel α-hydroxy acid derivatives with enhanced inhibitory activity against metalloproteinases. The research team employed 2-Chloro-3-cyanomandelic acid as a building block to develop potent MMP-2/9 inhibitors, showing promising results in in vitro models of cancer metastasis.

Recent advances in synthetic methodology have expanded the applications of 1261820-98-7. A breakthrough reported in Organic Letters (2024) described an efficient asymmetric synthesis route that significantly improves the enantiomeric purity of derivatives. This development is particularly relevant for pharmaceutical applications where chirality plays a crucial role in biological activity. The study achieved >99% ee for several key intermediates using chiral auxiliary-mediated transformations of 2-Chloro-3-cyanomandelic acid.

In drug discovery programs, this compound has shown particular promise in central nervous system (CNS) drug development. Research from Neuropharmacology (2023) identified derivatives of 2-Chloro-3-cyanomandelic acid as potent modulators of glutamate receptors, with potential applications in neurodegenerative disorders. The lead compounds demonstrated neuroprotective effects in cellular models of Parkinson's disease, with IC50 values in the low micromolar range.

The compound's mechanism of action appears to involve multiple pathways. Molecular docking studies suggest that the chloro-cyano substitution pattern enables unique interactions with biological targets, particularly through hydrogen bonding and hydrophobic interactions. This multi-target potential makes 1261820-98-7 an attractive scaffold for polypharmacological approaches, as evidenced by recent work in Journal of Chemical Biology (2024).

From a safety and pharmacokinetics perspective, preliminary ADMET studies on 2-Chloro-3-cyanomandelic acid derivatives show favorable profiles. A 2024 publication in Xenobiotica reported good metabolic stability and blood-brain barrier penetration for several analogs, though some compounds exhibited moderate CYP450 inhibition that requires structural optimization in future development.

Current challenges in the field include improving the synthetic scalability of 1261820-98-7 derivatives and further elucidating their structure-activity relationships. Ongoing research is exploring novel derivatization strategies and computational modeling approaches to address these limitations. The compound continues to attract attention from both academic and industrial researchers, with several patent applications filed in 2023-2024 covering its novel applications in therapeutic areas including oncology, neurology, and inflammation.